Cas no 2172009-29-7 (3-chloro-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 3-chloro-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172009-29-7
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6587774
• PubChem ID: 165505206
• Update Time: 2025-07-19

3-chloro-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• EN300-1485263
• 2172009-29-7
• 3-chloro-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H25ClN2O5/c1-16(10-11-25(31)30-19-13-17(26(32)33)12-18(28)14-19)29-27(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-14,16,24H,10-11,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QYHYHLUGBFKDGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Introduction to 3-Chloro-5-(4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic Acid (CAS No. 2172009-29-7)

3-Chloro-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid (CAS No. 2172009-29-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chlorinated benzoic acid moiety, which collectively contribute to its potential therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of this group in 3-chloro-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid allows for precise control over the reactivity of the amino group, facilitating the construction of intricate molecular architectures. This is particularly important in the development of drugs that require high specificity and selectivity.

The chlorinated benzoic acid moiety adds another layer of complexity to the molecule. Chlorine atoms are known to influence the electronic properties of aromatic rings, which can affect the compound's solubility, stability, and biological activity. In the context of drug design, this can be leveraged to optimize pharmacokinetic properties and enhance therapeutic efficacy. Recent studies have shown that chlorinated derivatives of benzoic acids exhibit potent anti-inflammatory and anticancer activities, making them promising candidates for further investigation.

The pentanamido linker in 3-chloro-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid serves as a flexible spacer between the Fmoc protecting group and the chlorinated benzoic acid moiety. This linker can influence the conformational flexibility of the molecule, which is crucial for its interaction with biological targets. The length and flexibility of this linker can be fine-tuned to achieve optimal binding affinity and selectivity.

In terms of its potential applications, 3-chloro-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid has been explored in various preclinical studies for its anti-inflammatory and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, preliminary data from animal models suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis.

Another area of interest is its anticancer activity. Research has shown that 3-chloro-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings highlight its potential as a lead compound for the development of novel anticancer drugs.

The synthesis of 3-chloro-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid involves several steps, including the preparation of the Fmoc-amino pentanoic acid intermediate and subsequent coupling with 3-chlorobenzoic acid. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) can facilitate the efficient production of this compound on a larger scale, making it more accessible for further research and development.

In conclusion, 3-chloro-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)benzoic acid (CAS No. 2172009-29-7) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an intriguing subject for both academic and industrial investigations. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound may pave the way for innovative treatments for various diseases.